Cas no 20491-91-2 (2,4,5-Trimethoxyphenol)

2,4,5-Trimethoxyphenol structure
2,4,5-Trimethoxyphenol structure
Product Name:2,4,5-Trimethoxyphenol
CAS No:20491-91-2
MF:C9H12O4
MW:184.189183235168
MDL:MFCD17015434
CID:840105
PubChem ID:12445134
Update Time:2025-04-19

2,4,5-Trimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4,5-trimethoxy-
    • 2,4,5-trimethoxyphenol
    • LogP
    • NSC818361
    • W12391
    • AS-57806
    • SCHEMBL1402467
    • Asarylalkohol
    • MFCD17015434
    • 1,2-Benzenedicarbonyldichloride
    • FT-0719880
    • NSC-818361
    • CS-0036238
    • 20491-91-2
    • AKOS022641540
    • DB-010032
    • STL576785
    • QUPHIMRKLSEULX-UHFFFAOYSA-N
    • 2,4,5-Trimethoxyphenol
    • MDL: MFCD17015434
    • Inchi: 1S/C9H12O4/c1-11-7-5-9(13-3)8(12-2)4-6(7)10/h4-5,10H,1-3H3
    • InChI Key: QUPHIMRKLSEULX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1OC)O)OC

Computed Properties

  • Exact Mass: 184.07356
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 312.6°C at 760 mmHg
  • Flash Point: 142.9°C
  • Refractive Index: 1.514
  • PSA: 47.92

2,4,5-Trimethoxyphenol Pricemore >>

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